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Compound of Interest

Compound Name: 4-Bromo-2-phenylpent-4-enenitrile

Cat. No.: B159394 Get Quote

An In-depth Technical Guide to the Stability and Storage of 4-Bromo-2-phenylpent-4-
enenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information regarding

the stability and storage of 4-Bromo-2-phenylpent-4-enenitrile (CAS No. 137040-93-8). Due

to the limited availability of direct experimental stability data for this specific compound, this

guide synthesizes information from material safety data sheets (MSDS), supplier

recommendations, and the known chemical reactivity of its constituent functional groups,

particularly the allylic bromide moiety.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 4-Bromo-2-phenylpent-4-
enenitrile is presented in Table 1. This data is compiled from various chemical suppliers and

databases.

Table 1: Physicochemical Properties of 4-Bromo-2-phenylpent-4-enenitrile
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Property Value Source

Molecular Formula C₁₁H₁₀BrN
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 236.11 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 137040-93-8
--INVALID-LINK--, --INVALID-

LINK--

Appearance
Not specified (likely a liquid or

low-melting solid)
Inferred

Boiling Point 304.8 °C at 760 mmHg --INVALID-LINK--

Flash Point 138.2 °C --INVALID-LINK--

Density 1.357 g/cm³ --INVALID-LINK--

Purity (typical) ≥95% --INVALID-LINK--

Stability and Storage Recommendations
While a comprehensive stability study for 4-Bromo-2-phenylpent-4-enenitrile is not publicly

available, recommendations can be formulated based on supplier data and the chemical nature

of the molecule.

Recommended Storage Conditions
The primary recommendations for the storage of 4-Bromo-2-phenylpent-4-enenitrile are

summarized in Table 2.

Table 2: Recommended Storage Conditions
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Parameter Recommendation Rationale/Source

Temperature
-20°C for long-term storage.

Cool place for short-term.

A commercial supplier

suggests -20°C. --INVALID-

LINK-- General guidance for

reactive compounds is to store

them at low temperatures to

minimize degradation.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

The presence of an allylic

bromide suggests potential

sensitivity to oxidation and

moisture.

Container
Tightly closed, light-resistant

container.

To prevent contact with air and

moisture, and to protect from

light-induced degradation. --

INVALID-LINK--

Location Dry, well-ventilated area.

To prevent moisture absorption

and to safely disperse any

potential vapors. --INVALID-

LINK--

Chemical Stability and Incompatibilities
The Material Safety Data Sheet for 4-Bromo-2-phenylpent-4-enenitrile explicitly states that

there is "no data available" for its chemical stability, reactivity, and hazardous decomposition

products. --INVALID-LINK-- However, based on the presence of the allylic bromide and nitrile

functional groups, several incompatibilities can be inferred:

Strong Bases: The molecule contains a hydrogen atom alpha to both the phenyl and nitrile

groups, which can be deprotonated by strong bases. The allylic bromide is also susceptible

to elimination reactions in the presence of a base.

Strong Oxidizing Agents: The alkene and the phenyl ring can be susceptible to oxidation.
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Nucleophiles: The allylic bromide is a reactive electrophile and will react with a wide range of

nucleophiles (e.g., amines, thiols, alcohols).

Heat and Light: Allylic halides can be sensitive to heat and light, which can promote radical

reactions or decomposition.

Potential Degradation Pathways
Given the structure of 4-Bromo-2-phenylpent-4-enenitrile, several degradation pathways are

plausible, primarily involving the reactive allylic bromide moiety.

Potential Degradation Pathways of 4-Bromo-2-phenylpent-4-enenitrile
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Caption: Potential degradation pathways for 4-Bromo-2-phenylpent-4-enenitrile.

Allylic Rearrangement
Allylic halides are known to undergo rearrangement, especially when subjected to heat, light, or

in the presence of trace amounts of acid or base. This can lead to the formation of a

constitutional isomer.

Elimination
In the presence of a base, 4-Bromo-2-phenylpent-4-enenitrile can undergo an elimination

reaction to form a conjugated diene.
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Hydrolysis
Contact with water or moisture can lead to the hydrolysis of the allylic bromide to the

corresponding allylic alcohol. This is a common degradation pathway for reactive halides.

Nucleophilic Substitution
As a reactive electrophile, the compound will readily react with nucleophiles. This is a key

consideration if the compound is to be used in formulations with other active pharmaceutical

ingredients or excipients that contain nucleophilic functional groups.

Experimental Protocols and Handling
Due to the lack of specific published experimental protocols for stability studies on this

compound, a general workflow for assessing the stability of a new chemical entity is proposed.
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General Experimental Workflow for Stability Assessment
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Caption: A general experimental workflow for assessing the stability of a chemical compound.
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Synthesis and Purification
A reported synthesis of 4-Bromo-2-phenylpent-4-enenitrile involves the reaction of

phenylacetonitrile with 2-bromoallyl bromide using a strong base like lithium

hexamethyldisilazane in an inert solvent (tetrahydrofuran) at low temperatures (-78°C). --

INVALID-LINK-- This synthetic route suggests that the compound is sensitive to strong bases

and that purification should likely be conducted under neutral or slightly acidic conditions at low

temperatures.

Safe Handling Procedures
Based on the available MSDS and the known hazards of similar compounds, the following

handling procedures are recommended:

Ventilation: Handle in a well-ventilated area or a chemical fume hood. --INVALID-LINK--

Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety

goggles, and a lab coat. --INVALID-LINK--

Ignition Sources: Keep away from heat, sparks, and open flames. --INVALID-LINK--

Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.

Ensure adequate ventilation and prevent the spill from entering drains. --INVALID-LINK--

Conclusion
While specific, quantitative stability data for 4-Bromo-2-phenylpent-4-enenitrile is lacking in

the public domain, a conservative approach to its storage and handling is warranted based on

its chemical structure. The presence of a reactive allylic bromide functional group suggests that

the compound is likely sensitive to heat, light, moisture, bases, and nucleophiles. For long-term

preservation of its integrity, storage at -20°C under an inert atmosphere is recommended.

Researchers and drug development professionals should exercise caution when handling this

compound and consider performing in-house stability studies to determine its suitability for their

specific applications.

To cite this document: BenchChem. [stability and storage of 4-Bromo-2-phenylpent-4-
enenitrile]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b159394?utm_src=pdf-body
https://www.benchchem.com/product/b159394?utm_src=pdf-body
https://www.benchchem.com/product/b159394#stability-and-storage-of-4-bromo-2-phenylpent-4-enenitrile
https://www.benchchem.com/product/b159394#stability-and-storage-of-4-bromo-2-phenylpent-4-enenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b159394#stability-and-storage-of-4-bromo-2-
phenylpent-4-enenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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